Cas no 91269-48-6 (trans-4-Cyclododecyl-2,6-dimethylmorpholine)

• Product name: trans-4-Cyclododecyl-2,6-dimethylmorpholine
• CAS No: 91269-48-6
• MF: C₁₈H₃₅NO
• MW: 281.476605653763
• CID: 4308791
• PubChem ID: 13189915

trans-4-Cyclododecyl-2,6-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-cyclododecyl-2,6-dimethyl-, trans-
• trans-4-Cyclododecyl-2,6-dimethylmorpholine
• Morpholine, 4-cyclododecyl-2,6-dimethyl-, (2R,6R)-rel-
• trans-Dodemorph
• Morpholine, 4-cyclododecyl-2,6-dimethyl-, (2R,2R)-rel-
• 73Y74GK7UK
• (2S,6S)-4-cyclododecyl-2,6-dimethylmorpholine
• 91269-48-6
• SCHEMBL9775336
• UNII-73Y74GK7UK
• Q27266215
• Dodemorph, trans-

• Inchi： InChI=1S/C18H35NO/c1-16-14-19(15-17(2)20-16)18-12-10-8-6-4-3-5-7-9-11-13-18/h16-18H,3-15H2,1-2H3/t16-,17-/m0/s1
• InChI Key： JMXKCYUTURMERF-IRXDYDNUSA-N

Computed Properties

• Exact Mass: 281.271864740Da
• Monoisotopic Mass: 281.271864740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 12.5Ų

Additional information on trans-4-Cyclododecyl-2,6-dimethylmorpholine

Trans-4-Cyclododecyl-2,6-dimethylmorpholine (CAS No. 91269-48-6): A Comprehensive Overview

Trans-4-Cyclododecyl-2,6-dimethylmorpholine (CAS No. 91269-48-6) is a sophisticated organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique cyclic structure and functional groups, which contribute to its diverse applications and potential in various scientific and industrial domains.

The chemical structure of trans-4-Cyclododecyl-2,6-dimethylmorpholine consists of a morpholine ring substituted with a cyclododecyl group at the 4-position and two methyl groups at the 2 and 6 positions. The trans configuration of the cyclododecyl group imparts specific stereochemical properties that are crucial for its biological and chemical activities. The morpholine ring, a six-membered heterocycle containing an oxygen atom, is a common motif in many biologically active compounds due to its ability to form hydrogen bonds and participate in various interactions.

Recent research has highlighted the potential of trans-4-Cyclododecyl-2,6-dimethylmorpholine in drug discovery and development. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of trans-4-Cyclododecyl-2,6-dimethylmorpholine effectively inhibited the proliferation of cancer cells by interfering with specific signaling pathways.

In the context of medicinal chemistry, the structural flexibility and functional group diversity of trans-4-Cyclododecyl-2,6-dimethylmorpholine make it an attractive scaffold for the design and synthesis of novel therapeutic agents. Researchers have explored various modifications to the core structure to enhance its bioavailability, stability, and target specificity. These efforts have led to the development of several lead compounds with improved pharmacological profiles.

Beyond its medicinal applications, trans-4-Cyclododecyl-2,6-dimethylmorpholine has also found utility in materials science. Its unique combination of hydrophobic and hydrophilic properties makes it suitable for use as a surfactant or emulsifier in formulations for personal care products, coatings, and adhesives. Additionally, the compound's thermal stability and low toxicity profile contribute to its suitability for industrial applications where safety is a critical consideration.

The synthesis of trans-4-Cyclododecyl-2,6-dimethylmorpholine typically involves multi-step processes that require precise control over reaction conditions to achieve the desired stereochemistry. Common synthetic routes include ring-closing metathesis (RCM) for forming the cyclododecyl ring and nucleophilic substitution reactions for introducing the morpholine moiety. Recent advancements in catalytic methods have simplified these synthetic pathways, making it more accessible for large-scale production.

In conclusion, trans-4-Cyclododecyl-2,6-dimethylmorpholine (CAS No. 91269-48-6) is a versatile compound with a wide range of applications in both scientific research and industrial settings. Its unique chemical structure and functional properties make it an important molecule for further exploration in drug discovery, materials science, and other related fields. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly significant role in advancing our understanding of complex biological systems and developing innovative solutions for various challenges.